Cas no 2549014-03-9 (3-{2-[(cyclobutylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one)

• Product Name: 3-{2-[(cyclobutylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one
• CAS No: 2549014-03-9
• MF: C₂₄H₂₁FN₂O₃S
• MW: 436.498548269272
• CID: 5312978
• PubChem ID: 154854486
• Update Time: 2025-07-01

3-{2-[(cyclobutylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(cyclobutylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one
• 2549014-03-9
• AKOS040727714
• F6782-4300
• 3-[2-[(Cyclobutylmethyl)(2-fluorophenyl)amino]-4-thiazolyl]-6-methoxy-2H-1-benzopyran-2-one

• Inchi： 1S/C24H21FN2O3S/c1-29-17-9-10-22-16(11-17)12-18(23(28)30-22)20-14-31-24(26-20)27(13-15-5-4-6-15)21-8-3-2-7-19(21)25/h2-3,7-12,14-15H,4-6,13H2,1H3
• InChI Key： VKMOBPBBUQAJES-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(OC)C=C2C=C1C1=CSC(N(CC2CCC2)C2=CC=CC=C2F)=N1

Computed Properties

• Exact Mass: 436.12569187g/mol
• Monoisotopic Mass: 436.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.0±65.0 °C(Predicted)
• pka: 2.52±0.10(Predicted)

Additional information on 3-{2-[(cyclobutylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one

3-{2-[(cyclobutylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one: A Multifunctional Compound with Promising Therapeutic Potential

3-{2-[(cyclobutylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one is a complex organic molecule with a unique molecular architecture that combines aromatic and heterocyclic systems. This compound, with the CAS number 2549014-03-9, represents an advanced chemical entity that has garnered significant attention in pharmaceutical research due to its potential pharmacological activities. The structural framework of this compound integrates a 2H-chromen-2-one core, a 1,3-thiazole ring, and a 2-fluorophenyl substituent, creating a scaffold with multiple functional groups that can interact with biological targets in diverse ways. Recent studies have highlighted its potential applications in anti-inflammatory, antitumor, and antimicrobial therapies, making it a subject of interest for both academic and industrial researchers.

The 2H-chromen-2-one core, also known as a chromone derivative, is a well-known pharmacophore in medicinal chemistry. This ring system is characterized by its ability to form hydrogen bonds and exhibit aromaticity, which are critical for interactions with enzyme active sites or receptor binding pockets. The 1,3-thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is another key component of this molecule. Thiazole derivatives are frequently found in drugs targeting inflammatory pathways and neurodegenerative diseases, owing to their capacity to modulate redox reactions and inhibit specific enzymes. The presence of the 2-fluorophenyl group further enhances the molecule's biological activity by introducing steric and electronic effects that influence its binding affinity and selectivity.

One of the most notable features of this compound is its methoxy substituent at the 6-position of the chromen-2-one ring. Methoxy groups are known to increase the hydrophobicity of molecules, which can improve their permeability across cell membranes and enhance their ability to cross the blood-brain barrier. This property is particularly advantageous for drug candidates targeting central nervous system (CNS) disorders, such as Alzheimer's disease and multiple sclerosis. Additionally, the 2-fluorophenyl group contributes to the molecule's metabolic stability by reducing susceptibility to enzymatic degradation, a critical factor in the development of long-acting therapeutics.

Recent advances in computational chemistry and molecular modeling have provided valuable insights into the potential interactions of this compound with biological targets. For instance, docking studies have suggested that the 1,3-thiazole ring may form hydrogen bonds with the COX-2 enzyme (cyclooxygenase-2), a key target in nonsteroidal anti-inflammatory drugs (NSAIDs). This interaction could potentially inhibit the production of pro-inflammatory prostaglandins, making the compound a promising candidate for chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Furthermore, the 2-fluorophenyl group may interact with the kinin B2 receptor, a target implicated in acute inflammation and vasodilation, thereby expanding its therapeutic applications.

Another area of interest is the antitumor potential of this compound. Preliminary studies have indicated that the 2H-chromen-2-one core may exhibit apoptotic activity against cancer cells by modulating the Bcl-2 family of proteins. The 1,3-thiazole ring, on the other hand, may interfere with the mitochondrial membrane potential, a critical step in the intrinsic apoptotic pathway. These mechanisms could make the compound effective against multidrug-resistant cancers, where traditional chemotherapeutics often fail. Additionally, the 2-fluorophenyl substituent may enhance the molecule's ability to penetrate tumor cells, improving its therapeutic efficacy.

The methoxy group at the 6-position of the chromen-2-one ring also plays a role in the molecule's antimicrobial properties. Methoxy-containing compounds have been shown to disrupt bacterial cell membranes by altering the lipid composition and increasing membrane permeability. This effect is particularly relevant in the context of antibiotic resistance, where the development of new antimicrobial agents is urgently needed. The 2-fluorophenyl group may further contribute to this activity by interfering with bacterial enzymes such as topoisomerases, which are essential for DNA replication and repair.

From a synthetic perspective, the preparation of 3-{2-[(cyclobutylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one involves a series of multi-step reactions, including the formation of the 1,3-thiazole ring, the introduction of the 2-fluorophenyl group, and the incorporation of the methoxy substituent. The synthesis of such complex molecules often requires the use of advanced techniques such as transition metal catalysis and asymmetric synthesis to achieve the desired stereochemistry and regioselectivity. These synthetic challenges highlight the importance of optimizing reaction conditions to yield high-purity compounds suitable for biological testing.

Despite the promising potential of this compound, further research is needed to fully elucidate its pharmacological profile. Key areas of investigation include its in vivo efficacy, toxicological profile, and mechanism of action in various disease models. Additionally, the development of drug delivery systems that can enhance its bioavailability and target specificity will be critical for translating this compound into clinical applications. The integration of pharmacogenomics and personalized medicine approaches may also help in determining the optimal therapeutic use of this compound for different patient populations.

In conclusion, 3-{2-[(cyclobutylmethyl)(2-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one represents a highly versatile chemical entity with a wide range of potential therapeutic applications. Its unique molecular structure, combining elements of the 2H-chromen-2-one, 1,3-thiazole, and 2-fluorophenyl systems, positions it as a promising candidate for the development of novel drugs targeting inflammatory disorders, oncology, and infectious diseases. As research in this area continues to evolve, the compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine.